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Compound of Interest

Compound Name: AZD6918

Cat. No.: B1666230 Get Quote

Disclaimer: This document provides general guidance on the proper disposal of AZD6918 in a

laboratory setting. A specific Safety Data Sheet (SDS) for AZD6918 is not readily available in

public domains. Therefore, it is imperative to treat AZD6918 as a potentially hazardous

substance and to consult with your institution's Environmental Health and Safety (EHS)

department for specific disposal protocols that are in compliance with local, state, and federal

regulations.[1]

Pre-Disposal Hazard Assessment
Before initiating any disposal procedures, a thorough hazard assessment is crucial. In the

absence of a specific SDS, researchers should review all available data on AZD6918 and

similar compounds.

Key Assessment Steps:

Review Chemical Properties: Evaluate available information regarding the physical and

chemical properties of AZD6918.

Assess Toxicity: In the absence of specific toxicity data, assume the compound is toxic.[1]

Handle with appropriate personal protective equipment (PPE).

Evaluate Environmental Hazards: Consider the potential for aquatic toxicity.[2] Many

pharmaceutical compounds can have significant environmental impacts.
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Consult Institutional EHS: Your institution's EHS department is the primary resource for

guidance on hazardous waste disposal.[1] They can provide specific instructions based on

their expertise and knowledge of regulations.

AZD6918 Physical and Chemical Properties
For safe handling and storage, it is important to be aware of the known properties of AZD6918.

Property Description Citation

Appearance Solid powder [3]

Solubility Soluble in DMSO, not in water [3]

Short-term Storage
Dry, dark, and at 0 - 4 °C for

days to weeks
[3]

Long-term Storage -20 °C for months to years [3]

Shipping Condition

Shipped under ambient

temperature as a non-

hazardous chemical

[3]

Shelf Life
Greater than 5 years if stored

properly
[3]

Personal Protective Equipment (PPE) and Safe
Handling
When working with any chemical product, use good workplace procedures.

General Handling: Do not cut, puncture, or weld on or near the container.[2] Wash thoroughly

after handling this product.[2] Always wash up before eating, smoking, or using the facilities.

[2]

Ventilation: Use under well-ventilated conditions.[2][4]

Personal Protective Equipment: Wear a lab coat, safety glasses, and appropriate chemical-

resistant gloves (e.g., nitrile).
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Avoid Contact: Avoid skin and eye contact.[2][4] Avoid inhalation of mist, spray, fume, or

vapor.[2]

Clothing: Wash contaminated clothing before reuse.[2]

Segregation and Waste Collection
Proper segregation of chemical waste is fundamental to safe and compliant disposal. Do not

mix AZD6918 waste with other chemical waste streams unless explicitly approved by your EHS

department.[1] Collect AZD6918 waste in a designated, properly labeled hazardous waste

container.[1]

Solid Waste: Place contaminated items such as gloves, weighing paper, and absorbent pads

into the designated solid hazardous waste container.[1]

Liquid Waste: Carefully pour liquid AZD6918 waste into the designated liquid hazardous

waste container using a funnel.[1]

Seal Container: Securely seal the waste container when not in use to prevent spills or the

release of vapors.[1]

Label Container: Affix a completed hazardous waste label to the container.[1] Ensure all

fields are filled out accurately.

Storage: Store the sealed and labeled waste container in a designated satellite accumulation

area (SAA) within your laboratory.[1] This area should be under the control of laboratory

personnel and away from drains and sources of ignition.[1]

Arrange for Disposal: Contact your institution's EHS department to schedule a pickup for the

hazardous waste.[1] Follow their specific procedures for requesting a waste pickup.[1]

Disposal Workflow
The following diagram outlines the necessary steps for the proper disposal of AZD6918,

emphasizing the central role of institutional EHS consultation.
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Start: AZD6918 Waste Generated

Consult Institutional EHS for Specific Guidance

Segregate Waste:
- Solid
- Liquid
- Sharps

Follow EHS Protocol

Use Designated, Labeled
Hazardous Waste Containers

Store in Satellite Accumulation Area (SAA)

Schedule Waste Pickup with EHS

End: Compliant Disposal

Click to download full resolution via product page

Caption: AZD6918 Disposal Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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